Cas no 2166929-99-1 (1-(2,2-dimethylpropyl)-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethylpropyl)-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2166929-99-1
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6077255
• PubChem ID: 165761261
• Update Time: 2025-05-20

1-(2,2-dimethylpropyl)-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-4-hydroxycyclohexane-1-carboxylic acid
• EN300-2000220
• 2166929-99-1

• Inchi： 1S/C12H22O3/c1-11(2,3)8-12(10(14)15)6-4-9(13)5-7-12/h9,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： WFUJNVSLNRTGDX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(CC1)CC(C)(C)C

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2,2-dimethylpropyl)-4-hydroxycyclohexane-1-carboxylic acid

1-(2,2-Dimethylpropyl)-4-Hydroxycyclohexane-1-Carboxylic Acid: A Comprehensive Overview

1-(2,2-Dimethylpropyl)-4-Hydroxycyclohexane-1-Carboxylic Acid, a compound identified by the CAS registry number No. 2166929-99-1, is a versatile organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of cyclohexane derivatives, characterized by its unique structure that combines a cyclohexane ring with a hydroxyl group and a carboxylic acid moiety. The presence of the (2,2-dimethylpropyl) substituent further enhances its chemical properties, making it an intriguing subject for research and development.

The molecular structure of 1-(2,2-Dimethylpropyl)-4-Hydroxycyclohexane-1-Carboxylic Acid is defined by its cyclohexane ring, which serves as the central framework. The hydroxyl group (-OH) is located at the 4-position of the ring, while the carboxylic acid group (-COOH) is attached at the 1-position. The (2,2-dimethylpropyl) substituent adds steric bulk to the molecule, influencing its physical and chemical properties. This combination of functional groups and substituents makes the compound highly reactive and amenable to various chemical transformations.

Recent studies have highlighted the potential of No. 2166929-99-1 in the field of materials science. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be utilized in the development of advanced coatings and sensors. The hydroxyl and carboxylic acid groups play a crucial role in these applications by facilitating strong intermolecular interactions. Furthermore, the steric hindrance introduced by the (2,2-dimethylpropyl) group has been shown to enhance the stability and durability of these SAMs under harsh environmental conditions.

In addition to its materials science applications, No. 2166929-99-1 has also gained attention in the pharmaceutical industry. Its unique structure allows for potential use as a precursor in drug delivery systems. The hydroxyl group can be modified to attach targeting ligands, while the carboxylic acid group can serve as a site for further functionalization. Recent advancements in click chemistry have enabled efficient conjugation of this compound with biocompatible polymers, opening new avenues for targeted drug delivery.

The synthesis of No. 2166929-99-1 involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Researchers have developed novel catalysts that significantly improve the yield and purity of this compound during its synthesis. These catalysts not only enhance reaction efficiency but also reduce environmental impact by minimizing waste generation.

From an environmental perspective, No. 2166929-99-1 has shown promise as a biodegradable material. Studies conducted under controlled conditions reveal that this compound can undergo enzymatic degradation under specific microbial conditions. This property makes it an attractive candidate for use in sustainable packaging materials and eco-friendly polymers.

In conclusion, No. 2166929-99-1, or 1-(2,2-Dimethylpropyl)-4-Hydroxycyclohexane-1-Carboxylic Acid, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and functional groups make it an ideal candidate for innovative research and development efforts. As advancements in synthetic methodologies and material science continue to evolve, this compound is poised to play an increasingly significant role in shaping future technologies.